Cas no 6882-72-0 ((3alpha)-1-acetylaspidospermidine-3,17-diol)

• Product name: (3alpha)-1-acetylaspidospermidine-3,17-diol
• CAS No: 6882-72-0
• MF: C₂₁H₂₈N₂O₃
• MW: 356.458625793457
• CID: 1731323
• PubChem ID: 3083986

(3alpha)-1-acetylaspidospermidine-3,17-diol Chemical and Physical Properties

Names and Identifiers

• (3alpha)-1-acetylaspidospermidine-3,17-diol
• Aspidospermidine-3,17-diol, 1-acetyl-, (3alpha)-
• 1-Acetylaspidospermidine-3α,17-diol
• Spegazzinine
• 6882-72-0
• 1-[(1S,9S,10S,12R,19R)-12-ethyl-6,10-dihydroxy-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2(7),3,5-trien-8-yl]ethanone
• DTXSID70988528
• 1-(3,17-Dihydroxyaspidospermidin-1-yl)ethan-1-one

• Inchi： InChI=1S/C21H28N2O3/c1-3-20-8-5-10-22-11-9-21(19(20)22)14-6-4-7-15(25)17(14)23(13(2)24)18(21)16(26)12-20/h4,6-7,16,18-19,25-26H,3,5,8-12H2,1-2H3
• InChI Key： RQFIKBUKOZJEMU-UHFFFAOYSA-N
• SMILES： CCC12CCCN3CCC4(C(C(O)C1)N(C(C)=O)c1c4cccc1O)C23

Computed Properties

• Exact Mass: 356.20999276g/mol
• Monoisotopic Mass: 356.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aspidospermatan-type alkaloids Aspidospermatan-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aspidospermatan-type alkaloids